Cas no 10402-47-8 (Pentanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester)

• Product Name: Pentanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester
• CAS No: 10402-47-8
• MF: C₁₅O₂
• MW: 212.159303665161
• MDL: MFCD00792507
• CID: 176332
• Update Time: 2025-04-19

Pentanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester
• [(2E)-3,7-dimethylocta-2,6-dienyl] pentanoate
• geranyl valerate
• (2E)-3,7-Dimethyl-2,6-octadienyl pentanoate
• (E)-3,7-Dimethyl-2,6-octadienyl pentanoate
• EINECS 233-869-1
• Pentanoic acid,3,7-dimethyl-2,6-octadienyl ester,(E)

• MDL： MFCD00792507
• Inchi： 1S/C15O2/c1-5-6-10-15(16)17-12-11-14(4)9-7-8-13(2)3
• InChI Key： QQVVYNKYZLQOTM-UHFFFAOYSA-N
• SMILES： [C][C][C][C]C(O[C]/[C]=C(\[C][C]/[C]=C(\[C])/[C])/[C])=O |^1:0,7,11,13,14,15,^4:1,2,3,6,9,10|

Computed Properties

• Exact Mass: 238.19300
• Monoisotopic Mass: 238.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.894
• Boiling Point: 316.8°Cat760mmHg
• Flash Point: 100.6°C
• Refractive Index: 1.461
• PSA: 26.30000
• LogP: 4.41250
• FEMA: 4123 | GERANYL VALERATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters